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Compound of Interest

Compound Name: 5-Butyldihydrofuran-2(3H)-one-d7

Cat. No.: B12378815 Get Quote

Technical Guide: 5-Butyldihydrofuran-2(3H)-one-d7
Audience: Researchers, scientists, and drug development professionals.

Subject: An in-depth overview of the physicochemical properties and analytical applications of

5-Butyldihydrofuran-2(3H)-one-d7 as a deuterated internal standard.

Introduction
5-Butyldihydrofuran-2(3H)-one-d7 (γ-Octalactone-d7) is the deuterated isotopologue of 5-

Butyldihydrofuran-2(3H)-one, a compound commonly known as γ-Octalactone. γ-Octalactone is

a volatile organic compound and aroma constituent found in various fruits like peaches and

coconuts, as well as in dairy products and spirits.[1][2] Due to its distinct sensory properties,

the precise quantification of γ-Octalactone is critical in the food, beverage, and fragrance

industries.

The primary application of 5-Butyldihydrofuran-2(3H)-one-d7 is as an internal standard (IS)

for quantitative analysis using mass spectrometry-based techniques, such as Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS). The incorporation of seven deuterium atoms creates a stable, mass-shifted version of

the analyte that co-elutes chromatographically but is clearly distinguishable by its mass-to-

charge ratio (m/z). This allows for the accurate correction of matrix effects and variations in

sample preparation and instrument response, which is a cornerstone of robust analytical

methods.[3][4]
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Physicochemical Properties
The physicochemical properties of 5-Butyldihydrofuran-2(3H)-one-d7 are presumed to be

nearly identical to its non-deuterated (protio) analogue, γ-Octalactone, with the exception of a

higher molecular weight due to the presence of seven deuterium atoms. The data presented

below is for γ-Octalactone unless otherwise specified.

Table 1: Physicochemical Data Summary

Property Value Source

IUPAC Name 5-(butyl-d7)oxolan-2-one -

Synonyms
γ-Octalactone-d7, 4-

Octanolide-d7
-

Molecular Formula C₈H₇D₇O₂ -

Molecular Weight 149.24 g/mol Calculated

Protio Formula C₈H₁₄O₂ [1][5][6]

Protio Mol. Weight 142.20 g/mol [1][5]

Physical State Clear, oily liquid [2][7]

Boiling Point 234 °C at 760 mm Hg [1][5]

Density 0.970 - 0.981 g/mL at 25 °C [1][2][7]

Flash Point >110 °C (>230 °F) [2][5][8]

Solubility
Insoluble in water; Soluble in

ethanol and oils.
[7][8]

Refractive Index 1.443 - 1.447 at 20 °C [1]

Odor Profile Fruity, coconut-like [2]

Analytical Application & Experimental Protocol
The principal use of 5-Butyldihydrofuran-2(3H)-one-d7 is in Stable Isotope Dilution Assays

(SIDA). The following is a representative protocol for the quantification of γ-Octalactone in a
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liquid matrix (e.g., wine, fruit juice) using GC-MS.

Materials and Reagents
Analyte Stock Solution: γ-Octalactone (protio) standard, 1 mg/mL in ethanol.

Internal Standard Stock Solution: 5-Butyldihydrofuran-2(3H)-one-d7, 1 mg/mL in ethanol.

Working Calibration Standards: Serial dilutions of the analyte stock solution in a

representative blank matrix, each spiked with a constant concentration of the internal

standard working solution.

Extraction Solvent: Dichloromethane or other suitable organic solvent.

Drying Agent: Anhydrous sodium sulfate.

Sample Vials: 2 mL amber glass vials with PTFE-lined caps.

Sample Preparation and Extraction
Sample Spiking: To a 10 mL aliquot of the sample, add a precise volume (e.g., 50 µL) of the

5-Butyldihydrofuran-2(3H)-one-d7 internal standard working solution. Vortex briefly to mix.

Liquid-Liquid Extraction: Add 5 mL of dichloromethane to the sample. Cap and vortex

vigorously for 2 minutes.

Phase Separation: Centrifuge the sample at 3,000 x g for 10 minutes to achieve complete

separation of the organic and aqueous layers.

Collection: Carefully transfer the lower organic layer to a clean glass tube containing

anhydrous sodium sulfate.

Concentration: Gently evaporate the solvent under a stream of nitrogen gas to a final volume

of approximately 100 µL.

Transfer: Transfer the concentrated extract to a 2 mL amber autosampler vial for analysis.

GC-MS Instrumentation and Conditions
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Gas Chromatograph: Agilent GC equipped with a mass selective detector (MSD).

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injection Volume: 1 µL, splitless mode.

Oven Program: Initial temperature of 50°C, hold for 2 min, ramp to 250°C at 10°C/min, hold

for 5 min.

MSD Conditions: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Quantifier Ion for γ-Octalactone:m/z 85

Quantifier Ion for γ-Octalactone-d7:m/z 92 (M+7)

Data Analysis
Calibration Curve: Generate a calibration curve by plotting the peak area ratio (Area of

analyte / Area of IS) against the concentration of the analyte for each calibration standard.

Quantification: Calculate the peak area ratio for the unknown samples and determine their

concentration using the linear regression equation derived from the calibration curve.

Visualizations
Logical Relationship in Mass Spectrometry
The diagram below illustrates the fundamental principle of using a deuterated internal standard

in mass spectrometry. The analyte and the standard are chemically identical, leading to the

same retention time, but their mass difference allows for distinct detection.
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Caption: Analyte and Internal Standard Relationship.

Experimental Workflow for Quantification
This workflow diagram outlines the major steps in a Stable Isotope Dilution Assay (SIDA) from

sample preparation to final data analysis.
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Caption: Workflow for SIDA Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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